3-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide

• IUPAC Name: 3-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide
• InChI: InChI=1S/C17H17BrN2O4S/c1-24-16-7-6-14(20-8-3-9-25(20,22)23)11-15(16)19-17(21)12-4-2-5-13(18)10-12/h2,4-7,10-11H,3,8-9H2,1H3,(H,19,21)
• InChI Key: DWGJASMVYJOONW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H17BrN2O4S
• Molecular Weight: 425.3 g/mol

Description

3-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide, commonly referred to as 3-bromo-N-benzamide, is a synthetic compound of interest to the scientific community. It is a white powder soluble in water and has a molecular weight of 474.3 g/mol. 3-bromo-N-benzamide is a unique compound with a variety of applications in the scientific research field.

Scientific Research Applications

3-bromo-N-benzamide has a variety of applications in the scientific research field. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect the presence of specific proteins in a sample. Additionally, it has been used in studies of the structure-activity relationship (SAR) of certain compounds, in order to better understand the mechanism of action of a given compound. Furthermore, 3-bromo-N-benzamide has been used to study the pharmacological effects of certain compounds.

Mechanism of Action

The exact mechanism of action of 3-bromo-N-benzamide is unknown. However, it is believed to act as a competitive inhibitor of certain enzymes, such as acetylcholinesterase. This inhibition can lead to an increase in the concentration of acetylcholine in the synaptic cleft, which can lead to an increase in the activity of certain neurons.
Biochemical and Physiological Effects
3-bromo-N-benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of certain enzymes, such as acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the synaptic cleft. This can lead to an increase in the activity of certain neurons, which can have a variety of effects on the body. Additionally, 3-bromo-N-benzamide has been shown to have an antioxidant effect, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

3-bromo-N-benzamide has several advantages and limitations when used in laboratory experiments. One advantage of using 3-bromo-N-benzamide is that it is relatively easy to synthesize. Additionally, it is relatively inexpensive and can be stored for long periods of time without significant degradation. However, it has a limited solubility in water, which can make it difficult to use in certain experiments. Additionally, it can be toxic at high concentrations and should be handled with care.

Future Directions

The potential future directions for 3-bromo-N-benzamide are numerous. One potential direction is to further explore its potential as an inhibitor of certain enzymes, such as acetylcholinesterase. Additionally, further research could be conducted to explore its potential as an antioxidant, as well as its potential use in the treatment of certain diseases. Additionally, further research could be conducted to explore its potential as a substrate in enzyme-linked immunosorbent assays (ELISAs). Finally, further research could be conducted to explore its potential use in the study of structure-activity relationships (SARs) of certain compounds.

Synthesis Methods

3-bromo-N-benzamide is synthesized via a two-step procedure. The first step involves reacting 5-bromo-2-methoxyphenylbenzamide with sodium thiocyanate in an aqueous solution. This reaction yields 3-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide, the desired product. The second step involves purifying the product by recrystallization.